Cas no 2624141-06-4 (Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate)

• Product Name: Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate
• CAS No: 2624141-06-4
• MF: C₁₀H₁₂LiNO₃
• MW: 201.148182868958
• MDL: MFCD33550395
• CID: 5671974
• PubChem ID: 155978242
• Update Time: 2025-10-28

Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2624141-06-4
• EN300-26869978
• lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate
• Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate

• MDL： MFCD33550395
• Inchi： 1S/C10H13NO3.Li/c1-6-5-11-8(4-9(12)13)7(2)10(6)14-3;/h5H,4H2,1-3H3,(H,12,13);/q;+1/p-1
• InChI Key： OQXDCFUUSCLPQU-UHFFFAOYSA-M
• SMILES： O(C)C1C(C)=CN=C(CC(=O)[O-])C=1C.[Li+]

Computed Properties

• Exact Mass: 201.09772168g/mol
• Monoisotopic Mass: 201.09772168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Additional information on Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate

Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate (CAS No. 2624141-06-4): A Comprehensive Overview

Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate, identified by its CAS number 2624141-06-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of lithium-based derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate consists of a lithium cation coordinated with an acetate group, which is further linked to a pyridine ring substituted with methoxy and dimethyl groups. This specific arrangement imparts distinct chemical and pharmacological characteristics, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in lithium-based compounds for their potential therapeutic benefits. Lithium salts have long been recognized for their efficacy in treating mood disorders such as bipolar disorder. The compound Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate represents a novel derivative that combines the established benefits of lithium with additional modifications aimed at enhancing its pharmacological profile.

One of the key areas of research involving Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate is its potential application in neuroprotective therapies. Studies have suggested that lithium compounds can modulate intracellular signaling pathways, including those involving the inhibition of glycogen synthase kinase-3β (GSK-3β). This enzyme has been implicated in various neurological disorders, making it a target for therapeutic intervention. The unique structural features of Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate may contribute to its ability to interact with GSK-3β and other relevant targets in a more selective manner compared to traditional lithium salts.

Furthermore, the compound has shown promise in preclinical studies as a potential treatment for neurodegenerative diseases. Research indicates that lithium compounds can promote neurogenesis and protect against neuronal damage. The presence of the methoxy and dimethyl groups in the pyridine ring of Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate may enhance its ability to cross the blood-brain barrier, thereby improving its bioavailability and therapeutic efficacy.

The synthesis of Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate involves a series of carefully controlled chemical reactions to ensure high purity and yield. The process typically begins with the preparation of the pyridine derivative followed by its reaction with lithium acetate. Advanced synthetic techniques are employed to optimize the reaction conditions and minimize side products.

In terms of pharmacokinetics, studies have indicated that Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate exhibits favorable properties such as good solubility in water and moderate stability under physiological conditions. These characteristics are crucial for ensuring effective absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, preliminary toxicology studies suggest that the compound is well-tolerated at relevant therapeutic doses.

The potential applications of Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate extend beyond neuroprotective therapies. Research is ongoing to explore its efficacy in treating other conditions such as inflammation-related disorders and cancer. The compound's ability to modulate various cellular pathways makes it a versatile tool for investigating new therapeutic strategies.

One of the most exciting aspects of studying Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate is its potential to serve as a scaffold for developing new drugs. By modifying its structure further, researchers can fine-tune its pharmacological properties to target specific diseases more effectively. This approach aligns with the growing trend in drug development towards personalized medicine.

The future directions for research on Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetate include large-scale clinical trials to validate its therapeutic efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these studies and bring this promising compound closer to clinical application.

In conclusion, Lithium(1+) 2-(4-methoxy-3,5-dimethylpyridin-2-y acetate (CAS No. 2624141) is a highly interesting compound with significant potential in pharmaceutical applications. Its unique structure and demonstrated biological activity make it a valuable asset in the search for new treatments for neurological and other diseases. As research continues to uncover more about its properties and mechanisms of action, this compound is poised to play an important role in future medical advancements.